1H-Imidazole-2-carboxylic acid hydrochloride
Overview
Description
1H-Imidazole-2-carboxylic acid is a heterocyclic compound with the empirical formula C4H4N2O2 . It is a building block used in the field of organic synthesis .
Synthesis Analysis
The synthesis of 1H-Imidazole-2-carboxylic acid involves structural optimization and substituents . The structure-activity relationship (SAR) analyses revealed that the replacement of 1H-imidazole-2-carboxylic acid with other structurally highly similar metal-binding pharmacophores (MBPs) excepting thiazole-4-carboxylic acid resulted in decreased MBL inhibition . A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions .Molecular Structure Analysis
The molecular structure of 1H-Imidazole-2-carboxylic acid consists of a five-membered ring containing two nitrogen atoms at non-adjacent positions . The empirical formula is C4H4N2O2 .Chemical Reactions Analysis
The chemical reactions involving 1H-Imidazole-2-carboxylic acid are complex and can involve various substituents . The compound can participate in reactions with other structurally similar MBPs .Physical And Chemical Properties Analysis
1H-Imidazole-2-carboxylic acid is a solid compound with a melting point of 156 °C . The compound is soluble in water, producing a mildly alkaline solution .Scientific Research Applications
Pharmaceutical Applications
Imidazole is a key component in many pharmaceuticals due to its broad range of chemical and biological properties . It’s found in several commercially available drugs such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc .
Antibacterial and Antimycobacterial Activities
Imidazole derivatives show significant antibacterial and antimycobacterial activities . This makes them valuable in the development of new drugs to combat bacterial infections.
Anti-inflammatory and Antitumor Activities
Imidazole compounds have been found to exhibit anti-inflammatory and antitumor activities . This suggests potential applications in the treatment of inflammatory diseases and cancer.
Antidiabetic and Anti-allergic Activities
Imidazole derivatives have been reported to show antidiabetic and anti-allergic activities . This could lead to the development of new treatments for diabetes and allergies.
Antipyretic and Antiviral Activities
Imidazole compounds have been found to have antipyretic (fever-reducing) and antiviral properties . This suggests potential uses in the treatment of fevers and viral infections.
Antioxidant and Anti-amoebic Activities
Imidazole derivatives have been reported to show antioxidant and anti-amoebic activities . This could lead to the development of new treatments for conditions caused by oxidative stress and amoebic infections.
Antihelmintic and Antifungal Activities
Imidazole compounds have been found to exhibit antihelmintic (anti-parasitic) and antifungal activities . This suggests potential applications in the treatment of parasitic and fungal infections.
Ulcerogenic Activities
Imidazole derivatives have been reported to show ulcerogenic activities . This could lead to the development of new treatments for ulcers.
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It should be used only outdoors or in a well-ventilated area, and protective gloves/protective clothing/eye protection/face protection should be worn .
properties
IUPAC Name |
1H-imidazole-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2.ClH/c7-4(8)3-5-1-2-6-3;/h1-2H,(H,5,6)(H,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YATLYOJBJBLUMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N1)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Imidazole-2-carboxylic acid hydrochloride | |
CAS RN |
1039647-38-5 |
Source
|
| Record name | 1H-imidazole-2-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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